3-Carboxy-8-nitro-4-oxo-3,4-dihydroquinoline

• Molecular Formula: C10H6N2O5
• Molecular Weight: 234.16 g/mol
• IUPAC Name: 8-nitro-4-oxo-3H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C10H6N2O5/c13-9-5-2-1-3-7(12(16)17)8(5)11-4-6(9)10(14)15/h1-4,6H,(H,14,15)
• InChI Key: BOSZKFJKQPLMBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])N=CC(C2=O)C(=O)O

Description

3-Carboxy-8-nitro-4-oxo-3,4-dihydroquinoline is a useful research compound. Its molecular formula is C10H6N2O5 and its molecular weight is 234.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-ethoxycarbonyl-8-nitro-4-oxo-3,4-dihydro-quinoline (12 g) and 2M sodium hydroxide solution (100 ml) was stirred at reflux for 1 hour. The mixture was cooled to ambient temperature and acidified to pH 5 with glacial acetic acid. The mixture was filtered and the solid so obtained washed with water to give 3-carboxy-8-nitro-4-oxo-3,4-dihydroquinoline in 93% yield, mp 263-265° C.